Cas no 34083-55-1 ((R)-Methyl 2-phenylpropanoate)

• Product Name: (R)-Methyl 2-phenylpropanoate
• CAS No: 34083-55-1
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD20483795
• CID: 1466048
• PubChem ID: 10866667
• Update Time: 2025-06-30

(R)-Methyl 2-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-, methyl ester, (R)-
• (R)-Methyl 2-phenylpropanoate
• 52BLN3X8LJ
• (R)-methyl 2-phenylpropionate
• METHYL (2R)-2-PHENYLPROPANOATE
• (?)-Methyl hydratropate
• Methyl (R)-(-)-hydratropate
• (-)-Methyl 2-phenylpropionate
• (-)-Methyl 2-phenylpropanoate
• Methyl 2-phenylpropionate, (R)-
• Methyl 2-phenylpropionate, (-)-
• Methyl (-)-alpha-phenylpropionate
• (R,S)-2-Phenyl-propionic acid methyl ester
• Benzeneacetic acid, a-methyl-, methyl ester, (aR)-
• (alphaR)-alpha-Meth
• 34083-55-1
• LY8
• methyl (2~{R})-2-phenylpropanoate
• BENZENEACETIC ACID, .ALPHA.-METHYL-, METHYL ESTER, (.ALPHA.R)-
• UNII-52BLN3X8LJ
• METHYL (-)-.ALPHA.-PHENYLPROPIONATE
• (alphaR)-alpha-Methylbenzeneacetic acid methyl ester
• Q27260996
• AKOS027439463
• W18371
• (R)-Methyl2-phenylpropanoate
• DS-18976
• METHYL (R)-2-PHENYLPROPANOATE
• (.ALPHA.R)-.ALPHA.-METHYLBENZENEACETIC ACID METHYL ESTER
• CS-0061793
• SCHEMBL5544986
• Benzeneacetic acid, alpha-methyl-, methyl ester, (alphaR)-

• MDL： MFCD20483795
• Inchi： 1S/C10H12O2/c1-8(10(11)12-2)9-6-4-3-5-7-9/h3-8H,1-2H3/t8-/m1/s1
• InChI Key： DZIQUZJSNSZOCH-MRVPVSSYSA-N
• SMILES： O(C)C([C@H](C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (R)-Methyl 2-phenylpropanoate

Chemical Profile of (R)-Methyl 2-phenylpropanoate (CAS No. 34083-55-1)

(R)-Methyl 2-phenylpropanoate, with the CAS number 34083-55-1, is a chiral ester that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its specific stereochemistry, finds applications in various scientific domains, including drug synthesis, flavor and fragrance production, and as an intermediate in organic synthesis. The unique structural and optical properties of this molecule make it a valuable asset in modern chemical manufacturing and research.

The molecular structure of (R)-Methyl 2-phenylpropanoate consists of a phenyl group attached to a propanoate backbone, with the (R) configuration indicating the spatial arrangement of atoms around the chiral center. This stereochemical specificity is crucial in pharmaceutical applications, where the (R) enantiomer often exhibits distinct biological activity compared to its (S) counterpart. The compound's solubility, melting point, and other physical properties are well-documented, making it a reliable choice for industrial and laboratory use.

In recent years, advancements in synthetic chemistry have enabled more efficient and scalable production methods for (R)-Methyl 2-phenylpropanoate. These innovations have not only improved yield but also reduced costs, making the compound more accessible for large-scale applications. One such method involves enzymatic resolution, which leverages biocatalysts to selectively isolate the desired enantiomer from racemic mixtures. This approach aligns with the growing trend toward green chemistry, emphasizing sustainability and environmental responsibility.

The pharmaceutical industry has shown particular interest in (R)-Methyl 2-phenylpropanoate due to its potential as a building block for active pharmaceutical ingredients (APIs). Researchers have explored its utility in synthesizing complex molecules with therapeutic properties. For instance, derivatives of this compound have been investigated for their role in developing treatments for neurological disorders. The chiral nature of the molecule allows for fine-tuning of pharmacokinetic profiles, which is essential for optimizing drug efficacy and minimizing side effects.

Moreover, the flavor and fragrance sector has utilized (R)-Methyl 2-phenylpropanoate to create synthetic aromas with pleasant olfactory profiles. Its aromatic structure contributes to a fruity or floral scent, making it a popular choice in perfumery and food flavoring. The compound's stability under various conditions further enhances its appeal in these industries, ensuring consistent quality across different products.

Recent studies have also highlighted the role of (R)-Methyl 2-phenylpropanoate in material science. Its ability to act as a chiral dopant or modifier has been explored in the development of liquid crystals and polymers with enhanced optical properties. These materials find applications in display technologies, such as LCD screens and OLEDs, where precise control over molecular alignment is critical.

The chemical synthesis of (R)-Methyl 2-phenylpropanoate involves multiple steps, each requiring careful optimization to achieve high enantiomeric purity. Common synthetic routes include esterification followed by chiral resolution techniques such as crystallization or chromatography. The growing demand for enantiomerically pure compounds has driven research into more efficient separation methods, including supercritical fluid chromatography (SFC) and biocatalytic transformations.

In conclusion, (R)-Methyl 2-phenylpropanoate (CAS No. 34083-55-1) is a versatile compound with diverse applications across multiple industries. Its unique chiral properties make it indispensable in pharmaceutical research, while its aromatic characteristics lend themselves well to flavor and fragrance formulations. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand further, solidifying its role as a cornerstone in modern chemical innovation.